(R)-1-Benzyl-3-methylpiperazine
Overview
Description
(R)-1-Benzyl-3-methylpiperazine is a compound that belongs to the class of benzylpiperazine derivatives. These compounds have been studied for various pharmacological properties, including their potential as alpha(1)-adrenoceptor antagonists, their rewarding properties which may lead to abuse, and their role in the synthesis of other medically relevant compounds .
Synthesis Analysis
The synthesis of benzylpiperazine derivatives often involves structural optimization to enhance biological activity. For instance, the synthesis of compounds with alpha(1)-adrenoceptor blocking properties has been guided by a three-dimensional pharmacophore model, leading to the creation of compounds with a pyridazin-3(2H)-one moiety and various heteroaromatic rings . Additionally, a practical synthesis method for a related compound, 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid, has been reported, which is a key precursor for imatinib, a significant pharmaceutical agent .
Molecular Structure Analysis
The molecular structure of benzylpiperazine derivatives can be complex, with various substituents affecting their biological activity. For example, the presence of a methoxyphenylpiperazinyl moiety and an alkyl spacer has been found to influence the affinity and selectivity towards alpha(1)-adrenoceptors and serotonin receptors . The crystal structure of one such derivative, 1-(4-benzylpiperazino)methyl-3-phenyl-1,2,4-triazole-5-thione, has been elucidated, revealing a three-dimensional network of hydrogen bonds and π-interactions that contribute to its stability .
Chemical Reactions Analysis
Benzylpiperazine derivatives can undergo various chemical reactions, which are essential for their biological activity and interaction with receptors. For instance, the rewarding properties of 1-benzylpiperazine have been linked to its interaction with dopamine and serotonin receptors, which involves specific receptor antagonists . Moreover, the synthesis of these compounds can involve reactions such as reductive alkylation and the formation of hydantoin or diketopiperazine moieties .
Physical and Chemical Properties Analysis
The physical and chemical properties of benzylpiperazine derivatives are crucial for their pharmacokinetic profiles and drug-receptor interactions. Optical spectroscopic studies have been conducted to understand the binding characteristics of these compounds with proteins such as bovine serum albumin, which is important for their pharmacokinetic mechanism . Additionally, the structure-activity relationships of these compounds have been studied to determine the features that contribute to their antiulcer activity and receptor affinity .
Scientific Research Applications
Chiral Solvating Properties
(R)-1-Benzyl-3-methylpiperazine and similar compounds have been explored for their chiral solvating properties in NMR spectroscopy. This application is significant in determining enantiomer compositions in chemical compounds. In particular, studies have shown that certain benzyl-methylpiperazine diones, closely related to (R)-1-Benzyl-3-methylpiperazine, can form diastereomeric hydrogen-bonded associates with various compounds, which is crucial for splitting signals in NMR spectroscopy (Wagger et al., 2007), (Malavašič et al., 2008).
Synthesis of Key Precursors
(R)-1-Benzyl-3-methylpiperazine derivatives have been utilized in the synthesis of key precursors for various drugs. For example, a study elaborated on the efficient synthesis of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid, a critical synthetic intermediate of the drug imatinib, using a related piperazine compound (Koroleva et al., 2012).
Fragmentation Studies in Mass Spectrometry
Research has also investigated the fragmentation patterns of benzoyl derivatives of piperazines, including compounds structurally related to (R)-1-Benzyl-3-methylpiperazine, in mass spectrometry. This is crucial for understanding the chemical properties and reactions of these compounds under various conditions (Chai et al., 2017).
Copolymer Synthesis
(R)-1-Benzyl-3-methylpiperazine derivatives have been studied in the context of copolymer synthesis. These studies are relevant for materials science and engineering, focusing on the creation of new materials with specific properties (Gan et al., 1998).
HIV-1 Inhibitor Research
Compounds structurally related to (R)-1-Benzyl-3-methylpiperazine have been modified and studied for their role as small molecule HIV-1 inhibitors. This research contributes to the development of new antiviral drugs (Wang et al., 2005).
Safety And Hazards
Future Directions
properties
IUPAC Name |
(3R)-1-benzyl-3-methylpiperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2/c1-11-9-14(8-7-13-11)10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3/t11-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOFUDSPYJDXBOF-LLVKDONJSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCN1)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CCN1)CC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60426106 | |
Record name | (R)-1-Benzyl-3-methylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60426106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-1-Benzyl-3-methylpiperazine | |
CAS RN |
132871-11-5 | |
Record name | (3R)-3-Methyl-1-(phenylmethyl)piperazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=132871-11-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (R)-1-Benzyl-3-methylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60426106 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (3R)-1-benzyl-3-methylpiperazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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